Cas no 14959-84-3 (4,8-Quinolinediol)

4,8-Quinolinediol is a heterocyclic organic compound characterized by a quinoline backbone substituted with hydroxyl groups at the 4 and 8 positions. This structure imparts unique chemical properties, making it valuable in coordination chemistry and as a precursor for synthesizing complex ligands. Its chelating ability allows for the formation of stable metal complexes, which are useful in catalytic and material science applications. The compound’s dual hydroxyl groups enhance its solubility in polar solvents, facilitating its use in aqueous-phase reactions. Additionally, 4,8-Quinolinediol serves as an intermediate in pharmaceutical and agrochemical research, where its reactivity enables the development of biologically active derivatives.

4,8-Quinolinediol structure

Product Name:4,8-Quinolinediol

CAS No:14959-84-3

MF:C₉H₇NO₂

MW:161.157382249832

CID:98690

PubChem ID:440737

Update Time:2025-05-28

4,8-Quinolinediol Chemical and Physical Properties

Names and Identifiers

- 4,8-Quinolinediol
- 4,8-Dihydroxyquinoline
- QUINOLINE-4,8-DIOL
- CHEBI:28883
- 8-Hydroxyquinolin-4(1H)-one
- FT-0769762
- Q27103942
- SB67565
- 8-hydroxy-1H-quinolin-4-one
- C05637
- 14959-84-3
- 53846-46-1
- AKOS006285408
- SCHEMBL1333120
- DTXSID40879696
- SB67756
- 8-hydroxyquinolin-4(3H)-one
- DB-348976
- DA-19561
- DTXCID801017703
- MDL： MFCD07779248
- Inchi： 1S/C9H7NO2/c11-7-4-5-10-9-6(7)2-1-3-8(9)12/h1-5,12H,(H,10,11)
- InChI Key： PYELIMVFIITPER-UHFFFAOYSA-N
- SMILES： OC1=CC=CC2C(C=CNC=21)=O

Computed Properties

Exact Mass: 161.04771
Monoisotopic Mass: 161.048
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 225
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 49.3A^2
XLogP3: 1.2

Experimental Properties

Density: 1.337
Melting Point: 321 °C(Solv: ethanol (64-17-5))
Boiling Point: 322.2°C at 760 mmHg
Flash Point: 148.7°C
Refractive Index: 1.639
PSA: 49.33
LogP: 1.64600
pka: 4.48±0.40(Predicted)

4,8-Quinolinediol Security Information

Storage Condition：2-8°C

4,8-Quinolinediol Pricemore >>

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